Cas no 40332-58-9 ((R)-2-Amino-3-(perfluorophenyl)propanoic acid)

• Product Name: (R)-2-Amino-3-(perfluorophenyl)propanoic acid
• CAS No: 40332-58-9
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• MDL: MFCD01860872
• CID: 55204
• PubChem ID: 6992999
• Update Time: 2025-11-06

(R)-2-Amino-3-(perfluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(perfluorophenyl)propanoic acid
• D-Pentafluorophe
• (2R)-2-amino-3-(2,3,4,5,6-pentafluorophenyl)propanoic acid
• D-2,3,4,5,6-Penta fluorophenylalanine
• Pentafluoro-D-Phenylalanine
• D-2,3,4,5,6-Pentafluorophenylalanine
• 05KD6AHA6F
• 2,3,4,5,6-PENTAFLUORO-D-PHENYLALANINE
• D-Pentafluorophenylalanine
• L-Pentafluorophenylalanine
• C9H6F5NO2
• AK114909
• Pentafluorophenylalanine, D-
• PENTAFLUORO-D-PHE-OH
• H-D-PHE(F5)-OH
• 5415AB
• PC8361
• AB10081
• 3-(PENTAFLUOROPHENYL)-D-
• (R)-2-Amino-3-(perfluorophenyl)propanoicacid
• 40332-58-9
• A825057
• N12370
• SCHEMBL4626004
• (R)-2-Amino-3-pentafluorophenyl-propionic acid (H-D-Phe(F5)-OH)
• AKOS016843740
• MFCD01860872
• D-Phenylalanine, 2,3,4,5,6-pentafluoro-
• AC-5836
• 3-(PENTAFLUOROPHENYL)-D-ALANINE
• CS-0186124
• UNII-05KD6AHA6F
• DS-3941

• MDL： MFCD01860872
• Inchi： 1S/C9H6F5NO2/c10-4-2(1-3(15)9(16)17)5(11)7(13)8(14)6(4)12/h3H,1,15H2,(H,16,17)/t3-/m1/s1
• InChI Key： YYTDJPUFAVPHQA-GSVOUGTGSA-N
• SMILES： FC1C(=C(C(=C(C=1C[C@H](C(=O)O)N)F)F)F)F

Computed Properties

• Exact Mass: 255.03200
• Monoisotopic Mass: 255.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.609
• Melting Point: No data available
• Boiling Point: 286.3±40.0 °C at 760 mmHg
• Flash Point: 126.9±27.3 °C
• PSA: 63.32000
• LogP: 2.03680
• Vapor Pressure: No data available

(R)-2-Amino-3-(perfluorophenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Room temperature storage

Additional information on (R)-2-Amino-3-(perfluorophenyl)propanoic acid

Introduction to (R)-2-Amino-3-(Perfluorophenyl)Propanoic Acid (CAS No. 40332-58-9)

The compound 40332-58-9, also known as (R)-2-Amino-3-(Perfluorophenyl)Propanoic Acid, is a unique organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its amino group attached to a propanoic acid backbone, with a perfluorophenyl substituent that imparts unique chemical and physical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, making it a valuable tool for researchers and industry professionals alike.

The perfluorophenyl group in the structure of this compound plays a crucial role in its functionality. Fluorine atoms are highly electronegative, which significantly affects the electronic properties of the molecule. This makes the compound highly resistant to chemical degradation and enhances its stability under various conditions. The stereochemistry at the second carbon atom, denoted by the (R) configuration, further influences its interaction with biological systems, making it a promising candidate for drug development.

Recent studies have explored the potential of (R)-2-Amino-3-(Perfluorophenyl)Propanoic Acid in peptide synthesis and as a building block for more complex molecules. Its amino group allows for easy incorporation into peptide chains, while the perfluorophenyl group provides a rigid and hydrophobic surface that can modulate the overall properties of the resulting peptides. This dual functionality has led to its use in designing bioactive molecules with enhanced stability and specificity.

In addition to its role in peptide synthesis, this compound has shown promise in materials science. The combination of an amino group and a perfluorophenyl group creates a molecule with versatile reactivity, enabling its use in polymer chemistry and surface modification applications. Researchers have demonstrated that derivatives of this compound can be used to create advanced materials with tailored mechanical and chemical properties.

The synthesis of 40332-58-9 involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The use of enantioselective catalysts has also been explored to ensure high enantiomeric excess, which is critical for applications requiring specific stereochemistry.

From an environmental standpoint, the stability and persistence of this compound are areas of ongoing research. Understanding its degradation pathways under various environmental conditions is essential for assessing its potential impact on ecosystems. Preliminary studies suggest that the perfluorophenyl group contributes to the compound's resistance to biodegradation, necessitating further investigation into its environmental fate.

In conclusion, (R)-2-Amino-3-(Perfluorophenyl)Propanoic Acid (CAS No. 40332-58-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.